Cas no 62673-73-8 (2-chloro-1-(3-chlorothiophen-2-yl)ethan-1-ol)

• Product Name: 2-chloro-1-(3-chlorothiophen-2-yl)ethan-1-ol
• CAS No: 62673-73-8
• MF: C₆H₆Cl₂OS
• MW: 197.082238674164
• MDL: MFCD20628479
• CID: 1640728
• PubChem ID: 12373558
• Update Time: 2025-11-05

2-chloro-1-(3-chlorothiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanol, 3-chloro-a-(chloromethyl)-
• 2-Thiophenemethanol, 3-chloro-α-(chloromethyl)-
• 2-chloro-1-(3-chlorothiophen-2-yl)ethan-1-ol

• MDL： MFCD20628479
• Inchi： 1S/C6H6Cl2OS/c7-3-5(9)6-4(8)1-2-10-6/h1-2,5,9H,3H2
• InChI Key： WRTSRQNCBWFHCV-UHFFFAOYSA-N
• SMILES： C1C(Cl)=C(C(O)CCl)SC=1

Additional information on 2-chloro-1-(3-chlorothiophen-2-yl)ethan-1-ol

Comprehensive Overview of 2-Chloro-1-(3-chlorothiophen-2-yl)ethan-1-ol (CAS No. 62673-73-8)

2-Chloro-1-(3-chlorothiophen-2-yl)ethan-1-ol (CAS No. 62673-73-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This chlorinated thiophene derivative is characterized by the presence of two chlorine atoms and a hydroxyl group, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its role in the development of advanced materials, pharmaceuticals, and agrochemicals.

The compound's molecular formula, C₆H₅Cl₂OS, highlights its chlorothiophene backbone, which is a key feature shared with many biologically active molecules. Its CAS number 62673-73-8 serves as a unique identifier in chemical databases, ensuring accurate tracking and regulatory compliance. In the context of green chemistry, 2-chloro-1-(3-chlorothiophen-2-yl)ethan-1-ol has been studied for its potential as a building block in sustainable synthesis routes, aligning with the global push for environmentally friendly manufacturing processes.

Recent advancements in heterocyclic chemistry have shed light on the importance of chlorinated thiophene derivatives like 62673-73-8. These compounds are particularly valuable in medicinal chemistry, where they serve as precursors for drug candidates targeting various diseases. The presence of both chlorine atoms and the hydroxyl group in 2-chloro-1-(3-chlorothiophen-2-yl)ethan-1-ol allows for diverse chemical modifications, making it a valuable tool for structure-activity relationship studies.

From an analytical perspective, CAS 62673-73-8 presents interesting challenges and opportunities. Modern techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing this compound and ensuring its purity. These analytical methods are particularly important when the compound is used in pharmaceutical research, where stringent quality standards must be met.

The synthesis of 2-chloro-1-(3-chlorothiophen-2-yl)ethan-1-ol typically involves the chlorination of thiophene derivatives followed by selective hydroxylation. Recent publications have explored more efficient catalytic methods for its production, reflecting the growing interest in atom-economical synthesis and catalytic processes in organic chemistry. These developments are particularly relevant in the context of industrial scale-up, where cost-effectiveness and environmental impact are major considerations.

In material science, compounds like 62673-73-8 have shown promise as precursors for conductive polymers and organic electronic materials. The thiophene moiety in its structure is known to contribute to electron delocalization, making it potentially useful in the development of organic semiconductors and photovoltaic materials. This application aligns with current research trends in renewable energy technologies and smart materials.

Safety considerations for handling 2-chloro-1-(3-chlorothiophen-2-yl)ethan-1-ol follow standard laboratory protocols for chlorinated organic compounds. Proper personal protective equipment (PPE) and ventilation are recommended when working with this substance. While not classified as extremely hazardous, its chlorinated structure warrants careful handling and disposal in accordance with local regulations.

The commercial availability of CAS 62673-73-8 has increased in recent years, with several specialty chemical suppliers offering it in various quantities. Pricing and purity specifications vary depending on the intended application, with pharmaceutical-grade material commanding premium prices. This availability supports ongoing research into its potential uses across different scientific disciplines.

Future research directions for 2-chloro-1-(3-chlorothiophen-2-yl)ethan-1-ol may include exploration of its biological activity, further optimization of synthetic routes, and investigation of its properties in novel material applications. The compound's versatility ensures it will remain an important subject of study in organic and medicinal chemistry for years to come.

For researchers seeking detailed technical information about 62673-73-8, consulting peer-reviewed journals, chemical databases, and manufacturer specifications is recommended. The compound's unique properties continue to make it a valuable tool in chemical research and development across multiple disciplines.